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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties, with a
specific focus on the boiling point, and a detailed experimental protocol for the synthesis of
methyl 2-amino-5-chlorobenzoate (CAS No: 5202-89-1). This compound serves as a
valuable intermediate in the pharmaceutical and pesticide industries.[1]

Physicochemical Data

The quantitative properties of methyl 2-amino-5-chlorobenzoate are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b046927?utm_src=pdf-interest
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.chembk.com/en/chem/methyl%202-amino-5-chlorobenzoate
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Boiling Point 168-170 °C at 22 mmHg[1][2]
Melting Point 66-68 °C (lit)[11[2]
Molecular Formula CsHsCINO:2 [21[31[4]
Molecular Weight 185.61 g/mol [3114]

Density 1.311 g/cm3 [2]

Flash Point 131.5°C [2]

Refractive Index 1.58 [2]

White to Orange to Green
Appearance [31[5]
powder to crystal

Experimental Protocols

A detailed methodology for the synthesis of methyl 2-amino-5-chlorobenzoate is provided
below, as adapted from literature.[6]

Synthesis of 2-amino-5-chlorobenzoic acid
(Intermediate)

e Reaction Setup: Dissolve 10 g (66 mmol) of 2-aminobenzoic acid in 40 mL of
dimethylformamide (DMF).

» Halogenation: Add N-halosuccinimide (66 mmol) to the solution.
e Heating: Heat the reaction mixture at 100 °C for 40 minutes.

» Precipitation: Cool the mixture to room temperature and let it stand overnight. Slowly pour
the mixture into 150 mL of ice-water to precipitate a white solid.

« Filtration and Washing: Filter the solid and wash it three times with 50 mL of water.

o Extraction: Take up the solid in 600 mL of ethyl acetate.
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» Drying and Evaporation: Dry the ethyl acetate solution over magnesium sulfate and then
evaporate it under reduced pressure.

¢ Final Wash: Wash the residual solid three times with 30 mL of ether to afford the
intermediate, 2-amino-5-chlorobenzoic acid.

Synthesis of Methyl 2-amino-5-chlorobenzoate

« Esterification Setup: To a 60 mL alcohol solution containing 20 mmol of the 2-amino-5-
chlorobenzoic acid intermediate, add thionyl chloride (60 mmol).

Reflux: Reflux the resulting suspension overnight.

Solvent Removal: Evaporate the solvent.

Work-up: Add ethyl acetate to the residue and wash it with a 10% NaOH solution.

Final Steps: Dry, filter, and evaporate the solution to afford the final product, methyl 2-
amino-5-chlorobenzoate.

Another documented method involves the chlorination of methyl anthranilate using sodium
hypochlorite and glacial acetic acid in a mixed solvent system at temperatures below -5°C.[7]

Synthesis Workflow Visualization

The following diagram illustrates the key steps in the synthesis of methyl 2-amino-5-
chlorobenzoate from 2-aminobenzoic acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://patents.google.com/patent/CN101575301A/en
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/product/b046927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

: 2-amino-5- ic acid

2-aminobenzoic acid
in DMF

Add
N-halosuccinimide

Heat at 100°C
(40 min)

Cool & Precipitate
ini

Filter & Wash
(Water)

Extract with
Ethyl Acetate

Dry & Evaporate
Wash with Ether

Intermediate:
2-amino-5-chlorobenzoic acid

\Use as starting material

Final Product Synthesis: Methyl 2-amino-5-chlorobenzoate

Intermediate in
Alcohol Solution

Add
Thionyl Chloride

Reflux Overnight

i

Add Ethyl Acetate
& Wash (10% NaOH)

Dry, Filter,
& Evaporate

Final Product:
Methyl 2-amino-5-chlorobenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl 2-amino-5-chlorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of Methyl 2-amino-5-chlorobenzoate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b046927#methyl-2-amino-5-chlorobenzoate-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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